1-(2-ethoxybenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• IUPAC Name: (2-ethoxyphenyl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C18H24N4O4S/c1-3-26-17-8-5-4-7-16(17)18(23)21-9-6-10-22(12-11-21)27(24,25)15-13-19-20(2)14-15/h4-5,7-8,13-14H,3,6,9-12H2,1-2H3
• InChI Key: WMVMAPWXQACWEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol
• CAS No.: 1903541-23-0

Description

1-(2-ethoxybenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane is a useful research compound. Its molecular formula is C18H24N4O4S and its molecular weight is 392.47. The purity is usually 95%.
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Scientific Research Applications

Pyrazole Derivatives in Neuropharmacology

• Effects on Negatively Reinforced Learning : Pyrazole derivatives have been investigated for their effects on aversive learning, with studies demonstrating that certain pyrazole-based mGlu5 receptor antagonists can impair the acquisition of passive avoidance responses and inhibit fear conditioning. These findings suggest the involvement of mGlu1 and mGlu5 receptors in negatively reinforced learning, providing a basis for further exploration of pyrazole compounds in neuropharmacological research (Gravius et al., 2005).

Benzophenone Derivatives in Environmental Health

• Exposure and Health Implications : Research on benzophenone-type UV filters, which share structural features with the ethoxyphenyl group, has highlighted their widespread presence in human samples and their potential endocrine-disrupting effects. Studies in populations from Southern Spain and Hong Kong have detected various benzophenone derivatives in human plasma, underscoring the importance of monitoring these compounds for potential health risks (Lopez-Espinosa et al., 2009); (Wan et al., 2013).

Analytical Methods in Toxicology

• Biotransformation and Pharmacokinetics : The metabolic disposition and pharmacokinetics of related compounds, such as sulfinpyrazone, have been studied, providing insights into absorption, biotransformation, and excretion patterns in humans. Such research is critical for understanding the metabolic pathways of novel compounds, aiding in the development of therapeutic drugs and the assessment of their safety profiles (Dieterle et al., 1975).